Cas no 2580096-43-9 (methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate)
methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2580096-43-9
- EN300-27718257
- methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate
- methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate
-
- Inchi: 1S/C14H20N2O5/c1-14(2,3)21-13(19)16-10(8-12(18)20-4)9-5-6-15-11(17)7-9/h5-7,10H,8H2,1-4H3,(H,15,17)(H,16,19)/t10-/m0/s1
- InChI Key: GJWMUTHDFIZWDW-JTQLQIEISA-N
- SMILES: O(C(N[C@H](C1C=CNC(C=1)=O)CC(=O)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 296.13722174g/mol
- Monoisotopic Mass: 296.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 93.7Ų
methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718257-1g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 1g |
$3768.0 | 2023-09-10 | ||
| Enamine | EN300-27718257-5g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 5g |
$10926.0 | 2023-09-10 | ||
| Enamine | EN300-27718257-10g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 10g |
$16201.0 | 2023-09-10 | ||
| Enamine | EN300-27718257-0.05g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 95.0% | 0.05g |
$3165.0 | 2025-03-20 | |
| Enamine | EN300-27718257-0.1g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 95.0% | 0.1g |
$3315.0 | 2025-03-20 | |
| Enamine | EN300-27718257-0.25g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 95.0% | 0.25g |
$3466.0 | 2025-03-20 | |
| Enamine | EN300-27718257-0.5g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 95.0% | 0.5g |
$3617.0 | 2025-03-20 | |
| Enamine | EN300-27718257-1.0g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 95.0% | 1.0g |
$3768.0 | 2025-03-20 | |
| Enamine | EN300-27718257-2.5g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 95.0% | 2.5g |
$7384.0 | 2025-03-20 | |
| Enamine | EN300-27718257-5.0g |
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-4-yl)propanoate |
2580096-43-9 | 95.0% | 5.0g |
$10926.0 | 2025-03-20 |
methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate
Introduction to Methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate (CAS No. 2580096-43-9)
Methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate, identified by its CAS number 2580096-43-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the development of novel therapeutic agents.
The structural complexity of methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate is characterized by its chiral center at the C3 position, which is crucial for its stereochemical properties and biological interactions. The presence of a tert-butoxy carbonyl group and a 2-hydroxypyridine moiety further enhances its potential as a pharmacophore in drug design. These functional groups contribute to its solubility, stability, and reactivity, making it an attractive candidate for further chemical modifications and biological evaluations.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The hydroxypyridine moiety in methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate has been particularly studied for its ability to interact with biological targets such as kinases and other enzymes involved in signal transduction. This interaction is often mediated through hydrogen bonding and hydrophobic interactions, which are critical for the compound's binding affinity and efficacy.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The tert-butoxy carbonyl group serves as an excellent protecting group for the amine functionality, allowing for selective modifications without affecting other sensitive parts of the molecule. This feature is particularly useful in multi-step synthetic routes where orthogonal reactions are required to introduce different functional groups at specific positions.
The chiral nature of methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate also makes it a candidate for studying enantioselective catalysis and asymmetric synthesis. Recent advances in catalytic methods have enabled the efficient preparation of enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved biological activity and reduced toxicity. The use of transition metal catalysts, such as palladium and ruthenium complexes, has been particularly effective in achieving high enantiomeric excesses in the synthesis of chiral molecules like this one.
Moreover, the 2-hydroxypyridine group in the molecule can participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are commonly employed in medicinal chemistry to diversify molecular structures. This reactivity allows for the facile introduction of additional functional groups, enabling the generation of libraries of derivatives with tailored biological properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further development.
The pharmaceutical industry has shown increasing interest in developing treatments for neurological disorders, where small-molecule modulators can play a critical role. The structural features of methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate, particularly the hydroxypyridine moiety, suggest potential interactions with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways associated with these conditions.
In addition to its pharmaceutical applications, this compound has also been explored for its potential use in agrochemicals and material science. The unique combination of functional groups provides opportunities for designing molecules with specific interactions with biological targets relevant to crop protection and industrial processes. For instance, modifications to the hydroxypyridine group could lead to the development of novel herbicides or fungicides that offer improved efficacy and environmental safety.
The synthesis of methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate involves several key steps that highlight modern synthetic methodologies. The protection-deprotection strategy for the amine group is a critical aspect of the synthesis, ensuring that subsequent reactions do not interfere with this sensitive functionality. Additionally, the introduction of the 2-hydroxypyridine moiety requires careful control over reaction conditions to achieve high yields and purity.
Recent advancements in flow chemistry have also contributed to more efficient synthetic routes for complex molecules like this one. Continuous flow systems allow for precise control over reaction parameters such as temperature, pressure, and residence time, leading to improved reproducibility and scalability. These techniques are particularly valuable in industrial settings where large quantities of high-purity compounds are required.
In conclusion, methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate (CAS No. 2580096-43-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features enable diverse chemical modifications and biological interactions, making it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic chemistry and medicinal chemistry efforts aimed at addressing some of today's most pressing health challenges.
2580096-43-9 (methyl (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-hydroxypyridin-4-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)